5-acetyl-6-methyl-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 5-acetyl-6-methyl-4-phenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C15H12N2OS/c1-9-13(10(2)18)14(11-6-4-3-5-7-11)12(8-16)15(19)17-9/h3-7H,1-2H3,(H,17,19)
• InChI Key: SEFKCLCYHBLHMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=S)N1)C#N)C2=CC=CC=C2)C(=O)C
• Molecular Formula: C15H12N2OS
• Molecular Weight: 268.3 g/mol

Description

“5-acetyl-6-methyl-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile” is a chemical compound that belongs to the class of heterocyclic compounds. It is used as an organic synthesis intermediate and pharmaceutical intermediate, mainly in laboratory research and development processes and chemical and pharmaceutical production processes.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The structures of the newly synthesized compounds are established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Molecular Structure Analysis

The molecular structure of “5-acetyl-6-methyl-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile” can be analyzed using various spectroscopic techniques. For instance, the 1H-NMR spectrum of a similar compound showed a triplet at δ 1.18 due to the methyl group of the ethyl ester, a singlet at δ 2.33 of the tolyl methyl group, a singlet at δ 3.33 from the two pyrimidinedione methyl groups, a quartet at δ 4.13 due to the methylene of the ethyl ester, a singlet at δ 5.62 that corresponds to the pyrimidine H-4, and a multiplet at δ 6.90–7.83 that accounts for 14 aromatic protons.

Chemical Reactions Analysis

The chemical reactions involving “5-acetyl-6-methyl-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile” can be analyzed based on the reactions of similar compounds. For instance, hydrazonoyl halides have been widely used as reagents for the synthesis of heterocyclic compounds, both through condensation reactions, and as precursors of nitrilimines, which can undergo cycloaddition with dipolarophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-acetyl-6-methyl-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile” can be inferred from similar compounds. For instance, a similar compound was found to be light brown, with a molecular weight of 290.29, and a melting point of >250 °C.

Future Directions

The future directions for the study of “5-acetyl-6-methyl-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile” could involve further exploration of its biological activities. For instance, similar compounds have shown potential as antimicrobial and anticancer agents, suggesting that “5-acetyl-6-methyl-4-phenyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile” could also have potential therapeutic applications. Further studies could also explore its mechanism of action and potential side effects.